Cas no 25738-39-0 (1-Naphthalenesulfonicacid, 4,4'-[[2,4-dihydroxy-5-(hydroxymethyl)-1,3-phenylene]bis(azo)]bis- (9CI))

• Product Name: 1-Naphthalenesulfonicacid, 4,4'-[[2,4-dihydroxy-5-(hydroxymethyl)-1,3-phenylene]bis(azo)]bis- (9CI)
• CAS No: 25738-39-0
• MF: C₂₇H₂₀N₄O₉S₂
• MW: 608.599103927612
• CID: 257863
• PubChem ID: 6914342
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 4,4'-[[2,4-dihydroxy-5-(hydroxymethyl)-1,3-phenylene]bis(azo)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 4,4'-[[2,4-dihydroxy-5-(hydroxymethyl)-1,3-phenylene]bis(azo)]bis- (9CI)
• 4,4'-((2,4-Dihydroxy-5-(hydroxymethyl)-1,3-phenylene)bis(azo))bisnaphthalene-1-sulphonic acid
• 4-[(2E)-2-{(5Z)-3-(hydroxymethyl)-4,6-dioxo-5-[(4-sulfonaphthalen-1-yl)hydrazono]cyclohex-2-en-1-ylidene}hydrazino]naphthalene-1-sulfonic acid
• DTXSID20859875
• RH77QMZ6Y1
• 25738-39-0
• 4,4'-{[2,4-Dihydroxy-5-(hydroxymethyl)-1,3-phenylene]bis(diazene-2,1-diyl)}di(naphthalene-1-sulfonic acid)
• Chocolate Brown ht free acid
• UNII-RH77QMZ6Y1
• SCHEMBL2576701
• EINECS 247-222-6

• Inchi： 1S/C27H20N4O9S2/c32-14-15-13-22(30-28-20-9-11-23(41(35,36)37)18-7-3-1-5-16(18)20)27(34)25(26(15)33)31-29-21-10-12-24(42(38,39)40)19-8-4-2-6-17(19)21/h1-13,28-29,32H,14H2,(H,35,36,37)(H,38,39,40)/b30-22+,31-25-
• InChI Key： QYZJZOXEQZLXDY-FVJKUIEPSA-N
• SMILES： S(C1C=CC(=C2C=CC=CC2=1)N/N=C1/C(C(CO)=C/C(/C/1=O)=N\NC1C=CC(=C2C=CC=CC2=1)S(=O)(=O)O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 608.0673
• Monoisotopic Mass: 608.06717
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 229
• XLogP3: 3.3

Experimental Properties

• Density: 1.64
• Refractive Index: 1.747
• PSA: 218.87